Cas no 914347-05-0 (4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide)

• Product name: 4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide
• CAS No: 914347-05-0
• MF: C₆H₁₃N₃OS
• MW: 175.25191950798
• CID: 796693
• PubChem ID: 45036912

4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide
• N-(aminocarbamothioyl)-2,2-dimethylpropanamide
• N-(Hydrazinecarbonothioyl)pivalamide
• Propanamide,N-(hydrazinylthioxomethyl)-2,2-dimethyl-
• 3-amino-1-(2,2-dimethylpropanoyl)thiourea
• SBB089081
• FCH859081
• AX8159523
• AB0027545
• W9391
• ST24031346
• N-(Hydrazinecarbothioyl)-2,2-dimethylpropanamide
• N-(hydrazinothioxomethyl)-2,2-dimethylpropanamide
• N-(Hydrazinocarbonothioyl)-2,2-dimethylpropanamide
• DTXSID20661738
• A860458
• AKOS006287206
• FT-0713663
• 914347-05-0
• C6H13N3OS
• J-513255
• DS-0208
• CS-0316893
• SB85948

• MDL： MFCD08274858
• Inchi： 1S/C6H13N3OS/c1-6(2,3)4(10)8-5(11)9-7/h7H2,1-3H3,(H2,8,9,10,11)
• InChI Key： SOKSVAKOWUDYET-UHFFFAOYSA-N
• SMILES： S=C(N([H])N([H])[H])N([H])C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 175.07800
• Monoisotopic Mass: 175.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.2
• XLogP3: 1

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.546
• PSA: 99.24000
• LogP: 1.37900

4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide

Recent Advances in the Study of 4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide (CAS: 914347-05-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide (CAS: 914347-05-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide as a versatile intermediate in the synthesis of novel thiosemicarbazide derivatives. These derivatives have shown promising activity against various biological targets, including enzymes involved in cancer progression and microbial infections. The compound's ability to chelate metal ions has also been explored, suggesting its potential in designing metal-based therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide exhibits potent inhibitory effects on ribonucleotide reductase, a key enzyme in DNA synthesis. This finding opens new avenues for the development of anticancer agents targeting rapidly dividing cells. The study utilized advanced computational modeling and in vitro assays to validate the compound's mechanism of action.

Another significant development involves the compound's application in antimicrobial research. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide display broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide have been developed. A 2024 study in Organic Process Research & Development described a scalable, green chemistry approach that reduces the use of hazardous solvents while maintaining high yield and purity. This advancement is particularly relevant for potential industrial-scale production of the compound and its derivatives.

Looking forward, researchers are exploring the potential of 4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide in combination therapies and drug delivery systems. Preliminary data suggest that the compound may enhance the efficacy of existing chemotherapeutic agents when used in combination, possibly through modulation of drug resistance mechanisms. Additionally, its chemical properties make it a promising candidate for conjugation with nanoparticles for targeted drug delivery applications.

In conclusion, the growing body of research on 4-(2,2-Dimethylpropionyl)-3-thiosemicarbazide (CAS: 914347-05-0) underscores its importance as a multifaceted compound with significant potential in pharmaceutical development. While challenges remain in optimizing its pharmacokinetic properties and therapeutic index, the recent advancements in understanding its biological activities and synthetic accessibility position it as a valuable scaffold for future drug discovery efforts.